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Compound of Interest

Compound Name: 2,6-Dihydroxynaphthalene

Cat. No.: B047133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-dihydroxynaphthalene (CAS

number 581-43-1), a versatile aromatic organic compound. This document consolidates

essential physicochemical data, detailed experimental protocols, and an exploration of its

applications, with a focus on its relevance to chemical synthesis and the life sciences.

Physicochemical Properties
2,6-Dihydroxynaphthalene is a solid, aromatic compound belonging to the naphthalene

family, characterized by two hydroxyl groups attached to its structure.[1] These functional

groups significantly influence its chemical reactivity and physical properties.
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Property Value Reference

CAS Number 581-43-1 [1][2]

Molecular Formula C₁₀H₈O₂ [2]

Molecular Weight 160.17 g/mol [3]

Appearance
Solid.[2] Off-white to brown

powder or crystals.[4]

Melting Point 220-227 °C [2]

Boiling Point 375 °C [2]

Solubility
Insoluble in water.[2] Soluble in

organic solvents.[1]

Vapor Pressure 3.6 x 10⁻⁶ mm Hg at 25 °C [2]

Density 1.330 g/cm³ at 20 °C [2]

pKa 9.55 [2]

LogP 1.9 [2]

Synthesis and Purification
Synthesis via Alkali Fusion
A common and high-yield method for the synthesis of 2,6-dihydroxynaphthalene is through

the alkali fusion of 2,6-naphthalenedisulfonate.[5][6][7]

Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, combine 364 g of dipotassium 2,6-

naphthalenedisulfonate with 560 g of a 50% aqueous solution of potassium hydroxide.[5]

Solvent Addition: Add 2500 g of a hydrogenated triphenyl mixture to the reaction mixture with

continuous stirring.[5]
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Dehydration and Reaction: Heat the mixture to 310 °C under a nitrogen stream to dehydrate,

and then maintain the temperature with stirring for 3 hours to complete the reaction.[5]

Work-up: After cooling, add 2 liters of water to the reaction mixture to separate the

hydrogenated triphenyl layer.[5]

Purification: Decolorize the aqueous layer with activated carbon and then precipitate the

product by adding dilute sulfuric acid.[5] This process can yield up to 92.6% of 2,6-
dihydroxynaphthalene.[5]

Dipotassium 2,6-naphthalenedisulfonate
+ 50% aq. KOH

+ Hydrogenated Triphenyl Mixture
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(Nitrogen Stream)
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2,6-Dihydroxynaphthalene

Click to download full resolution via product page

Caption: Synthesis workflow of 2,6-dihydroxynaphthalene via alkali fusion.

Purification by Recrystallization
Recrystallization is a standard technique to purify the crude product.

Experimental Protocol:

Solvent Selection: Choose a suitable solvent or solvent mixture in which 2,6-
dihydroxynaphthalene is soluble at high temperatures but sparingly soluble at low

temperatures.

Dissolution: Dissolve the crude 2,6-dihydroxynaphthalene in a minimal amount of the hot

solvent to form a saturated solution.[8]

Hot Filtration: If insoluble impurities are present, perform a hot gravity filtration to remove

them.[8]

Crystallization: Allow the hot, clear solution to cool slowly and undisturbed to room

temperature, followed by further cooling in an ice bath to promote crystal formation.[9]
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Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount

of cold solvent.[8]

Drying: Dry the crystals to remove any residual solvent.

Analytical Methods
The purity and identity of 2,6-dihydroxynaphthalene can be assessed using various analytical

techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

compounds. For the analysis of dihydroxynaphthalenes, derivatization is often required to

increase their volatility.

Experimental Protocol (General approach based on related compounds):

Sample Preparation:

Derivatization: Convert the hydroxyl groups of 2,6-dihydroxynaphthalene into more

volatile trimethylsilyl (TMS) ethers by reacting with a silylating agent (e.g., N,O-

Bis(trimethylsilyl)trifluoroacetamide - BSTFA).[10]

GC-MS Analysis:

Injection: Inject the derivatized sample into the GC.

Separation: Use a suitable capillary column (e.g., a non-polar or medium-polarity column)

to separate the components of the sample based on their boiling points and interactions

with the stationary phase.

Detection: The separated components are then introduced into the mass spectrometer for

ionization and detection, providing a mass spectrum that can be used for identification.

Applications in Research and Development
2,6-Dihydroxynaphthalene serves as a valuable building block in various fields:
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Polymer Chemistry: It is a key monomer in the synthesis of high-performance polymers,

including liquid crystalline polyesters and polyarylates, which possess excellent thermal and

mechanical properties.[11]

Dye Synthesis: Its chemical structure makes it an excellent precursor for the synthesis of a

variety of dyes and pigments.[12]

Organic Synthesis: It is used as a starting material or intermediate in the synthesis of more

complex organic molecules, including pharmaceuticals and agrochemicals.[11]

Materials Science: It finds applications in the development of organic semiconductors and

fluorescent materials.[11]

Biological Activity and Toxicological Profile
Biological Activity

Antiproliferative Activity: 2,6-Dihydroxynaphthalene has demonstrated the ability to inhibit

the growth of certain cancer cell lines, suggesting its potential as a lead compound in cancer

research.[11] The mechanism may involve the induction of apoptosis.[11]

Antioxidant Properties: The hydroxyl groups on the naphthalene ring enable it to act as a

hydrogen atom donor, thereby scavenging free radicals and exhibiting antioxidant effects.[13]

The antioxidant capacity is influenced by the position of the hydroxyl groups.[14]

Antimicrobial Activity: It has been shown to possess antimicrobial properties against various

microorganisms.[11]

Representative Signaling Pathway: Induction of
Apoptosis
While the specific signaling pathways for 2,6-dihydroxynaphthalene are still under

investigation, studies on structurally similar dihydroxynaphthalene derivatives provide insights

into their potential mechanisms of action in cancer cells. For instance, a related compound, 6,7-

dihydroxy-2-(4'-hydroxyphenyl)naphthalene, has been shown to induce apoptosis in human

colorectal cancer cells through the activation of the extrinsic apoptosis and endoplasmic

reticulum (ER) stress pathways.[15][16][17]
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This involves the upregulation of key proteins such as Fas, which initiates the extrinsic

apoptotic cascade, and ER stress markers like PERK, ATF4, and CHOP, leading to

programmed cell death.[15][16][17]
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Caption: Representative signaling pathway for dihydroxynaphthalene-induced apoptosis.
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Toxicological Summary
2,6-Dihydroxynaphthalene is classified as a hazardous substance. It is known to cause skin

and serious eye irritation, and may cause respiratory irritation.[3][18][19]

Hazard Statement GHS Classification

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Handling and Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

respiratory protection.[2]

Handle in a well-ventilated area to avoid inhalation of dust.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

[2]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[2]

This technical guide is intended for informational purposes for qualified professionals and

should not be considered a substitute for a comprehensive safety data sheet (SDS) and

thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b047133#2-6-dihydroxynaphthalene-cas-number-581-
43-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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